Cas no 135984-57-5 ((3R)-3-hydroxy-3-(4-methylphenyl)propanoic acid)

(3R)-3-Hydroxy-3-(4-methylphenyl)propanoic acid is a chiral hydroxy acid derivative featuring a stereocenter at the 3-position and a 4-methylphenyl substituent. This compound is of interest in pharmaceutical and fine chemical synthesis due to its potential as a building block for bioactive molecules, particularly in the development of enantioselective drugs. The presence of both hydroxyl and carboxylic acid functional groups allows for versatile reactivity, enabling further derivatization or incorporation into more complex structures. Its defined stereochemistry ensures high selectivity in asymmetric synthesis, making it valuable for applications requiring precise chiral control. The compound is typically characterized by HPLC or NMR to confirm purity and enantiomeric excess.

(3R)-3-hydroxy-3-(4-methylphenyl)propanoic acid structure

135984-57-5 structure

Product Name:(3R)-3-hydroxy-3-(4-methylphenyl)propanoic acid

CAS No:135984-57-5

MF:C₁₀H₁₂O₃

MW:180.200483322144

CID:5964677

PubChem ID:11521179

Update Time:2025-05-27

(3R)-3-hydroxy-3-(4-methylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

- (3R)-3-hydroxy-3-(4-methylphenyl)propanoic acid
- 135984-57-5
- EN300-1847372
- Inchi： 1S/C10H12O3/c1-7-2-4-8(5-3-7)9(11)6-10(12)13/h2-5,9,11H,6H2,1H3,(H,12,13)/t9-/m1/s1
- InChI Key： PIMKMKVAKLQBIE-SECBINFHSA-N
- SMILES： O[C@H](CC(=O)O)C1C=CC(C)=CC=1

Computed Properties

Exact Mass: 180.078644241g/mol
Monoisotopic Mass: 180.078644241g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 171
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 57.5Å²

(3R)-3-hydroxy-3-(4-methylphenyl)propanoic acid Pricemore >>

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